Cas no 83623-93-2 ((2S,4S)-1-[(tert-butoxy)carbonyl]-4-methoxypyrrolidine-2-carboxylic acid)

(2S,4S)-1-[(tert-butoxy)carbonyl]-4-methoxypyrrolidine-2-carboxylic acid structure

83623-93-2 structure

Product Name:(2S,4S)-1-[(tert-butoxy)carbonyl]-4-methoxypyrrolidine-2-carboxylic acid

CAS No:83623-93-2

MF:C₁₁H₁₉NO₅

MW:245.272263765335

MDL:MFCD11501217

CID:668785

PubChem ID:15222286

Update Time:2024-12-09

(2S,4S)-1-[(tert-butoxy)carbonyl]-4-methoxypyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- (2S,4S)-1-(tert-Butoxycarbonyl)-4-methoxypyrrolidine-2-carboxylic acid
- (2S,4S)-1-(tert-Butoxycarbonyl)-4-methoxy-pyrrolidine-2-carboxylic acid
- 1,2-Pyrrolidinedicarboxylic acid, 4-methoxy-, 1-(1,1-dimethylethyl)ester, (2S,4S)-
- cis-1-N-Boc-4-Methoxy-L-proline
- (2S,4S)-4-Methoxy-1-(tert-butoxycarbonyl)pyrrolidine-2-carboxylic acid
- (4S)-1-Boc-4-methoxy-L-proline
- (2S,4S)-1-[(tert-butoxy)carbonyl]-4-methoxypyrrolidine-2-carboxylic acid
- 1,2-Pyrrolidinedicarboxylic acid, 4-methoxy-, 1-(1,1-dimethylethyl) ester, (2S-cis)- (ZCI)
- 1-(1,1-Dimethylethyl) (2S,4S)-4-methoxy-1,2-pyrrolidinedicarboxylate (ACI)
- (2S,4S)-1-tert-Butoxycarbonyl-4-methoxypyrrolidine-2-carboxylic acid
- (2S pound not4S)-4-Methoxy-pyrrolidine-1 pound not2-dicarboxylic acid 1-tert-butyl ester
- AKOS015998810
- 4-Methoxy-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester
- (4S)-1-(tert-Butoxycarbonyl)-4-methoxy-L-proline
- SCHEMBL239963
- E(3)E(1/2)-1-N-BOC-4-(1/4)xNo>>u-L- not degrees +/-Ea
- 83623-93-2
- EN300-209942
- (2S,4S)-4-Methoxy-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester
- AC-30960
- COHIMMPWCAHSFN-YUMQZZPRSA-N
- (2S,4S)-1-(tert-Butoxycarbonyl)-4-methoxypyrrolidine-2-carboxylicacid
- (2S,4S)-4-methoxy-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid
- AS-52785
- MFCD11501217
- CS-0053415
- DB-362001
- DTXSID00570233
- MDL： MFCD11501217
- Inchi： 1S/C11H19NO5/c1-11(2,3)17-10(15)12-6-7(16-4)5-8(12)9(13)14/h7-8H,5-6H2,1-4H3,(H,13,14)/t7-,8-/m0/s1
- InChI Key： COHIMMPWCAHSFN-YUMQZZPRSA-N
- SMILES： C(N1C[C@@H](OC)C[C@H]1C(=O)O)(=O)OC(C)(C)C

Computed Properties

Exact Mass: 245.12632271g/mol
Monoisotopic Mass: 245.12632271g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 310
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 76.1Å²

Experimental Properties

Color/Form: White to Yellow Solid
Density: 1.20±0.1 g/cm3 (20 ºC 760 Torr),
Boiling Point: 362.0±42.0 °C at 760 mmHg
Flash Point: 172.7±27.9 °C
Solubility: Slightly soluble (9.6 g/l) (25 º C),
Vapor Pressure: 0.0±1.7 mmHg at 25°C

(2S,4S)-1-[(tert-butoxy)carbonyl]-4-methoxypyrrolidine-2-carboxylic acid Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H319;H335
Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
Safety Instruction： H303+H313+H333
Storage Condition：Room temperature

(2S,4S)-1-[(tert-butoxy)carbonyl]-4-methoxypyrrolidine-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	131788-10g	(2S,4S)-1-(tert-Butoxycarbonyl)-4-methoxy-pyrrolidine-2-carboxylic acid	83623-93-2	97%	10g	64376CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	131788-1g	(2S,4S)-1-(tert-Butoxycarbonyl)-4-methoxy-pyrrolidine-2-carboxylic acid	83623-93-2	97%	1g	12597CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	131788-5g	(2S,4S)-1-(tert-Butoxycarbonyl)-4-methoxy-pyrrolidine-2-carboxylic acid	83623-93-2	97%	5g	35114CNY	2021-05-07
Chemenu	CM197842-1g	(2S,4S)-1-(tert-Butoxycarbonyl)-4-methoxy-pyrrolidine-2-carboxylic acid	83623-93-2	97%	1g	$397	2021-06-09
Fluorochem	047586-10g	cis-1-N-Boc-4-Methoxy-L-proline	83623-93-2	95%	10g	￡1407.00	2022-03-01
AstaTech	56739-0.25/G	CIS-1-N-BOC-4-METHOXY-L-PROLINE	83623-93-2	97%	0.25g	$270	2023-09-17
AstaTech	56739-1/G	CIS-1-N-BOC-4-METHOXY-L-PROLINE	83623-93-2	97%	1g	$760	2023-09-17
AstaTech	56739-5/G	CIS-1-N-BOC-4-METHOXY-L-PROLINE	83623-93-2	97%	5g	$2276	2023-09-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	131788-10g	(2S,4S)-1-[(tert-butoxy)carbonyl]-4-methoxypyrrolidine-2-carboxylic acid	83623-93-2	97%	10g	64376.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	131788-1g	(2S,4S)-1-[(tert-butoxy)carbonyl]-4-methoxypyrrolidine-2-carboxylic acid	83623-93-2	97%	1g	12597.0CNY	2021-07-13

(2S,4S)-1-[(tert-butoxy)carbonyl]-4-methoxypyrrolidine-2-carboxylic acid Production Method

Production Method 1

847978-73-8

83623-93-2

Reaction Conditions

1.1 Reagents: Lithium hydroxide Solvents: Methanol , Water ; 16 h, rt

Reference

The Impact of Pyrrolidine Hydroxylation on the Conformation of Proline-Containing Peptides

Taylor, Carol M.; et al, Journal of Organic Chemistry, 2005, 70(4), 1306-1315

Production Method 2

37813-30-2

83623-93-2

Reaction Conditions

1.1 Reagents: 4-Nitrobenzoic acid , Triphenylphosphine Solvents: Tetrahydrofuran ; rt → 0 °C
1.2 Reagents: Diisopropyl azodicarboxylate ; 0 °C; 90 min, 0 °C
1.3 Reagents: Sodium azide Solvents: Methanol ; 18 h, 40 °C
2.1 Reagents: Sodium hydride , 18-Crown-6 Solvents: Tetrahydrofuran ; 30 min, rt; 18 h, rt
2.2 Reagents: Hydrochloric acid Solvents: Water ; rt
3.1 Reagents: Lithium hydroxide Solvents: Methanol , Water ; 16 h, rt

Reference

The Impact of Pyrrolidine Hydroxylation on the Conformation of Proline-Containing Peptides

Taylor, Carol M.; et al, Journal of Organic Chemistry, 2005, 70(4), 1306-1315

Production Method 3

83623-93-2

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 14 h, rt

Reference

The Aberrance of the 4S Diastereomer of 4-Hydroxyproline

Shoulders, Matthew D.; et al, Journal of the American Chemical Society, 2010, 132(31), 10857-10865

Production Method 4

132622-90-3

83623-93-2

Reaction Conditions

1.1 Reagents: Silver oxide (Ag2O) Solvents: Acetone ; 48 h, rt
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 14 h, rt

Reference

The Aberrance of the 4S Diastereomer of 4-Hydroxyproline

Shoulders, Matthew D.; et al, Journal of the American Chemical Society, 2010, 132(31), 10857-10865

Production Method 5

440678-63-7

83623-93-2

Reaction Conditions

1.1 Reagents: Sodium hydride , 18-Crown-6 Solvents: Tetrahydrofuran ; 30 min, rt; 18 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; rt
2.1 Reagents: Lithium hydroxide Solvents: Methanol , Water ; 16 h, rt

Reference

The Impact of Pyrrolidine Hydroxylation on the Conformation of Proline-Containing Peptides

Taylor, Carol M.; et al, Journal of Organic Chemistry, 2005, 70(4), 1306-1315

Production Method 6

24424-99-5

51-35-4

83623-93-2

Reaction Conditions

1.1 Reagents: Thionyl chloride Solvents: Ethanol ; 0 °C; 0 °C → rt; 16 h, reflux
1.2 Reagents: Triethylamine Solvents: Dichloromethane ; 17 h, rt
2.1 Reagents: 4-Nitrobenzoic acid , Triphenylphosphine Solvents: Tetrahydrofuran ; rt → 0 °C
2.2 Reagents: Diisopropyl azodicarboxylate ; 0 °C; 90 min, 0 °C
2.3 Reagents: Sodium azide Solvents: Methanol ; 18 h, 40 °C
3.1 Reagents: Sodium hydride , 18-Crown-6 Solvents: Tetrahydrofuran ; 30 min, rt; 18 h, rt
3.2 Reagents: Hydrochloric acid Solvents: Water ; rt
4.1 Reagents: Lithium hydroxide Solvents: Methanol , Water ; 16 h, rt

Reference

The Impact of Pyrrolidine Hydroxylation on the Conformation of Proline-Containing Peptides

Taylor, Carol M.; et al, Journal of Organic Chemistry, 2005, 70(4), 1306-1315